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Compound of Interest

Compound Name: 1,3-Diacetylbenzene

Cat. No.: B146489 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is a critical first step in ensuring the validity and reproducibility of experimental results. This in-

depth technical guide provides a comprehensive overview of reputable suppliers for research-

grade 1,3-diacetylbenzene, detailed purchasing considerations, and essential protocols for its

handling and use.

Selecting a Supplier for High-Purity 1,3-
Diacetylbenzene
The selection of a chemical supplier should be a meticulous process, balancing purity, cost,

availability, and the quality of documentation. For 1,3-diacetylbenzene (CAS No. 6781-42-6), a

key intermediate in various synthetic and developmental pathways, several reputable vendors

cater to the research community.

A comparative analysis of prominent suppliers reveals variations in offered purity and pricing. It

is imperative for researchers to scrutinize the Certificate of Analysis (CoA) for specific batches

to understand the impurity profile, as this can significantly impact experimental outcomes.

Supplier and Product Comparison
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Supplier Product Name Stated Purity Physical Form
Storage
Temperature

Sigma-Aldrich

(MilliporeSigma)

1,3-

Diacetylbenzene
97% Crystals 2-8°C[1][2][3]

Thermo Scientific

Chemicals

1,3-

Diacetylbenzene
99%

Liquid after

melting

Room

Temperature

TCI America
1,3-

Diacetylbenzene
>98.0% (GC) Solid

Refrigerated (0-

10°C)[4]

Santa Cruz

Biotechnology

1,3-

Diacetylbenzene
≥97% - -

Oakwood

Chemical

1,3-

Diacetylbenzene
- - -

Note: Pricing and availability are subject to change and may require account registration on

supplier websites. Researchers are encouraged to request quotes for the most current

information.

Experimental Protocols
Safe Handling and Storage of 1,3-Diacetylbenzene
Proper handling and storage are paramount to maintain the integrity of 1,3-diacetylbenzene
and ensure laboratory safety. As an aromatic ketone, it should be handled in a well-ventilated

area, preferably within a fume hood, to avoid inhalation of vapors.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Some suppliers recommend refrigeration (2-8°C) for long-term stability.[1][2][3]

Keep away from oxidizing agents and sources of ignition.[5]

General Experimental Workflow for Utilizing Purchased
Chemicals
The following diagram outlines a typical workflow from reagent acquisition to experimental

analysis, emphasizing quality control at critical stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-ジアセチルベンゼン 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 1,3-二乙酰基苯 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 1,3-Diacetylbenzene 97 6781-42-6 [sigmaaldrich.com]

4. 1,3-Diacetylbenzene | 6781-42-6 | TCI AMERICA [tcichemicals.com]

5. fishersci.es [fishersci.es]

To cite this document: BenchChem. [A Researcher's Guide to Procuring High-Purity 1,3-
Diacetylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146489#where-to-buy-high-purity-1-3-
diacetylbenzene-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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